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Compound of Interest

Compound Name: DG-041

Cat. No.: B7949308

Clarification of Product Identity: The DG-041 is not a chemical substance but an electrical
differential pressure switch manufactured by ARGO-HYTOS. It functions as a clogging indicator
for pressure and high-pressure filters in hydraulic systems.[1][2][3] This document provides
essential safety and logistical information for the handling, installation, and disposal of this
industrial component, tailored for researchers, scientists, and drug development professionals
who may encounter such equipment in a laboratory or pilot plant setting.

Technical Specifications

For ease of reference, the key quantitative data for the DG-041 are summarized in the table
below.
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Parameter Value

Maximum Operating Pressure 450 bar (6527 psi)[1][2]
Response/Switching Pressure Up to 5.0 bar (73 psi)

Operating Temperature Range (Fluid) -30 °C to +100 °C (-22 °F to +212 °F)
Ambient Temperature Range -30 °C to +80 °C (-22 °F to +176 °F)
Operating Voltage 10 ... 30 V DC (for models with LEDs)
Electrical Protection IP 65 (with mounted and secured socket)

] ) Housing: Aluminum alloy, Piston: Brass, Socket:
Materials of Construction ]
Polyamide, Seals: NBR (FPM on request)

Personal Protective Equipment (PPE) for Handling

While the DG-041 itself is not hazardous, its application in pressurized hydraulic systems
presents potential mechanical and chemical exposure risks. The following PPE is
recommended to mitigate these hazards during installation, maintenance, and disposal.

Potential Hazards and Recommended PPE

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.argo-hytos.com/products/filtration/clogging-indicators/dg-041.html
https://www.argo-hytos.com/fr/produits/techniques-de-filtration/indicateurs-de-colmatage/dg-041.html
https://www.benchchem.com/product/b7949308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7949308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Potential Hazard

Description

Recommended Personal
Protective Equipment
(PPE)

High-Pressure Fluid Injection

Hydraulic systems operate
under high pressure. A pinhole
leak can release fluid at a
velocity high enough to
penetrate the skin, causing

severe injury.

Safety Goggles or Face
Shield: To protect against fluid
sprays. Chemical-Resistant
Gloves: To prevent skin
contact with hydraulic fluids.
Protective Clothing/Coveralls:
To shield the body from leaks

and splashes.

Mechanical Impact

Dropping the component or
other tools during installation
or maintenance can cause

impact injuries.

Safety-Toed Boots: To protect
feet from falling objects.
Gloves: To improve grip and

protect hands.

Sharp Edges

The component or surrounding
equipment may have sharp
edges that can cause cuts or

abrasions.

Cut-Resistant Gloves: To
protect hands from sharp

edges.

Chemical Exposure

Hydraulic fluids may be
irritating or harmful upon

contact with skin or eyes.

Safety Goggles or Face
Shield: To protect eyes from
splashes. Chemical-Resistant
Gloves: To prevent skin
contact. Protective
Clothing/Coveralls: To protect

against spills.

Electrical Hazards

The DG-041 is an electrical
device. Improper handling
during installation or
maintenance can pose a risk

of electric shock.

Insulated Gloves: When
working with electrical
connections. Adherence to
Lockout/Tagout Procedures: To
ensure the system is de-

energized before work begins.
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Operational Plans and Methodologies
Workflow for Safe Installation

The following diagram outlines the procedural steps for the safe installation of the DG-041.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7949308#personal-protective-equipment-for-
handling-dg-041]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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